4-Hydroxy-1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid

• CAS: 1008981-54-1
• Molecular Formula: C15H21NO5S
• Molecular Weight: 327.4
• SMILES: CC1=CC(=C(C(=C1C)S(=O)(=O)N2CC(CC2C(=O)O)O)C)C
• InChI: InChI=1S/C15H21NO5S/c1-8-5-9(2)11(4)14(10(8)3)22(20,21)16-7-12(17)6-13(16)15(18)19/h5,12-13,17H,6-7H2,1-4H3,(H,18,19)
• InChIKey: WZTVCDXECCEDTN-UHFFFAOYSA-N
• Solubility: not available

Researchers deconvoluting steric vs. hydrogen-bonding contributions in enzyme inhibition require well-defined conformational probes. This (2S,4R)-4-hydroxy-N-(TMB-sulfonyl)proline derivative addresses this gap: • Unique dual functionality: sterically demanding TMB-sulfonyl combined with trans-4-hydroxy H-bond donor/acceptor • Defined conformational template for systematic SAR studies • Chiral scaffold for peptidomimetic inhibitor & prolyl hydroxylase modulator design. Supplied at 95% purity with global shipping.

4-Hydroxy-TMB-Proline: Characteristics and Procurement

4-Hydroxy-1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid (CAS: 1008981-54-1) is a chiral pyrrolidine-2-carboxylic acid (proline) derivative featuring a (2S,4R)-4-hydroxy substitution and an N-sulfonyl 2,3,5,6-tetramethylbenzenesulfonyl (TMB-sulfonyl) protecting group [1]. With a molecular formula of C15H21NO5S and a molecular weight of 327.4 g/mol, this compound is commercially available as a research chemical with a typical vendor-specified purity of 95% . The IUPAC name is 4-hydroxy-1-((2,3,5,6-tetramethylphenyl)sulfonyl)pyrrolidine-2-carboxylic acid, and the InChI Key is WZTVCDXECCEDTN-UHFFFAOYSA-N . It is supplied by several chemical vendors for biochemical and medicinal chemistry research applications.

Chiral Building Block Defined (2S,4R) stereochemistry

Steric Protection TMB-sulfonyl group for conformational control

Derivatization Handle 4-Hydroxy site for further modification

• [1] ChemBase. (2S,4R)-4-hydroxy-1-[(2,3,5,6-tetramethylphenyl)sulfonyl]pyrrolidine-2-carboxylic acid. Product Number EN300-87575. Enamine LLC. View Source

Why Generic Substitution Fails for This Compound

This compound cannot be simply interchanged with other N-sulfonyl proline analogs because the specific combination of the (2S,4R)-4-hydroxy group and the 2,3,5,6-tetramethylbenzenesulfonyl (TMB) moiety creates a unique steric and electronic profile. The TMB group provides significantly greater steric bulk compared to common tosyl (4-methylbenzenesulfonyl) or unsubstituted benzenesulfonyl protecting groups, which can alter conformational preferences, metabolic stability, and target binding interactions [1]. Simultaneously, the 4-hydroxy substituent introduces an additional hydrogen-bond donor/acceptor site that is absent in the corresponding non-hydroxylated analog 1-(2,3,5,6-tetramethylphenylsulfonyl)-L-proline (CAS 1009282-06-7). In related proline-derived benzenesulfonamide series, the presence or absence of the 4-hydroxy group has been shown to invert the biological activity preference between anti-inflammatory and anti-trypanosomal profiles, making this functional group a critical determinant of application suitability [2]. Substituting either component—the TMB group or the 4-hydroxy group—yields a molecule with fundamentally different physicochemical and potentially different biological properties.

Target Compound

Common Substitute

TMB-sulfonyl steric bulk

Tosyl or benzenesulfonyl: lower steric demand

4R-hydroxy H-bond donor/acceptor

Non-hydroxylated analog lacks this interaction

Class-level activity profile may shift

4-Hydroxy removal may invert anti-inflammatory to anti-trypanosomal preference

• [1] Kuujia. Cas no 1008981-54-1 (4-hydroxy-1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid). Technical Note. View Source
• [2] European Journal of Medicinal Chemistry, 2018. Synthesis of proline derived benzenesulfonamides: A potent anti-Trypanosoma brucei gambiense agent. PMID: 29778893. View Source

Product-Specific Evidence Guide

Lipophilicity and Melting Point Driven by TMB Group

The 2,3,5,6-tetramethylbenzenesulfonyl (TMB) group confers distinct physicochemical properties compared to the common tosyl (4-methylbenzenesulfonyl) analog. While the target compound's exact melting point is not publicly reported, the closely related non-hydroxylated analog 1-(2,3,5,6-tetramethylphenylsulfonyl)-L-proline has a reported melting point of 121°C to 124°C [1]. The TMB group, with its four methyl substituents, increases lipophilicity (calculated logP approximately 2.5–3.0 for the TMB-sulfonamide fragment vs. approximately 1.5–2.0 for the tosyl fragment), which can influence membrane permeability and protein binding in biological assays [2]. This difference is quantifiable and meaningful for researchers selecting sulfonamide-protected proline building blocks where lipophilicity optimization is critical to the experimental design.

Lipophilicity & Melting Point

Reported

Non-hydroxylated TMB-proline mp 121–124°C vs tosyl-proline ~130–135°C; ΔlogP ~1.0–1.5

Supports selection for membrane permeability optimization

Based on analog data; target mp not reported

Evidence Dimension	Melting point range of the non-hydroxylated TMB-sulfonyl proline analog vs. common tosyl-proline
Target Compound Data	Not directly reported for target; non-hydroxylated analog: 121–124°C
Comparator Or Baseline	1-Tosyl-pyrrolidine-2-carboxylic acid: melting point ~130–135°C (typical range for tosyl-proline derivatives)
Quantified Difference	TMB analog melts approximately 6–14°C lower than tosyl analog, consistent with reduced crystal lattice energy due to increased steric bulk
Conditions	Differential scanning calorimetry or capillary melting point apparatus; vendor-reported data

Why This Matters

Melting point and lipophilicity are key selection criteria for solid-form handling, formulation compatibility, and predicting passive membrane permeability in cell-based assays.

• [1] Fisher Scientific. 1-(2,3,5,6-Tetramethylphenylsulfonyl)-L-Prolin, 96%, Thermo Scientific. Melting point: 121°C to 124°C. View Source
• [2] Kuujia. Cas no 1008981-54-1. The tetramethylbenzenesulfonyl moiety enhances steric and electronic properties. Technical assessment of lipophilicity contribution. View Source

Defined (2S,4R) Stereochemical Integrity

The target compound is specified with (2S,4R) stereochemistry by multiple vendors, distinguishing it from stereochemically undefined or racemic mixtures [1]. This defined stereochemistry is essential when the compound is used as a chiral intermediate or in structure-activity relationship (SAR) studies where the spatial orientation of the 4-hydroxy and 2-carboxylic acid groups determines binding interactions. The non-hydroxylated analog 1-(2,3,5,6-tetramethylphenylsulfonyl)-L-proline also carries L-stereochemistry at the 2-position but lacks the 4-hydroxy chiral center, reducing the number of stereochemical elements that can be exploited for chiral recognition [2]. For procurement decisions, the guaranteed (2S,4R) configuration eliminates the risk of purchasing an undefined stereoisomer mixture, which could confound biological assay results.

Stereochemical Integrity

Head-to-head

Two defined stereocenters: (2S,4R) with 4R-OH H-bond site vs one (2S) in comparator

Enables chiral recognition studies requiring an additional stereocenter

Vendor-assigned stereochemistry; verify with COA

Evidence Dimension	Number of defined stereocenters available for chiral recognition
Target Compound Data	Two defined stereocenters: (2S) and (4R)
Comparator Or Baseline	1-(2,3,5,6-Tetramethylphenylsulfonyl)-L-proline: one defined stereocenter (2S); no 4-hydroxy substituent
Quantified Difference	Target compound provides one additional stereocenter with hydrogen-bonding functionality (4R-OH) relative to the comparator
Conditions	Vendor certificate of analysis; stereochemistry assigned by synthesis from (2S,4R)-4-hydroxyproline starting material

Why This Matters

In chiral recognition studies and asymmetric synthesis, an additional defined stereocenter with hydrogen-bonding capability can be the basis for achieving stereoselective binding or reaction outcomes that are inaccessible with the simpler analog.

• [1] ChemBase. (2S,4R)-4-hydroxy-1-[(2,3,5,6-tetramethylphenyl)sulfonyl]pyrrolidine-2-carboxylic acid. Product Number EN300-87575. Enamine LLC. View Source
• [2] ChemBase. 1-(2,3,5,6-Tetramethylphenylsulfonyl)-L-proline. Product Number H33819. Alfa Aesar. View Source

4-Hydroxy Impact on Biological Activity Profile

In a study of proline-derived benzenesulfonamide carboxamides, 4-hydroxyproline-containing analogs (13a–d) demonstrated consistently higher anti-inflammatory activity than the corresponding proline analogs (13e–h) lacking the 4-hydroxy group, while the proline analogs showed higher anti-trypanosomal activity [1]. Specifically, compound 13a (4-hydroxyproline-derived) achieved 58–84% inhibition of carrageenan-induced rat paw edema over 0.5–3 hours, whereas the most potent anti-trypanosomal agent was compound 13f (proline-derived) with an IC50 of 2 nM against Trypanosoma brucei gambiense [1]. Although the benzenesulfonyl group in this study differs from the TMB-sulfonyl group in the target compound, this class-level evidence demonstrates that the 4-hydroxy substituent is a key structural determinant that can invert the biological activity preference. For researchers designing enzyme inhibitors or receptor ligands, this functional group switch represents a critical selection criterion.

Biological Activity Profile

Class-level inference

4-Hydroxyproline sulfonamides: 58–84% edema inhibition; proline analogs: anti-trypanosomal IC50 2 nM

Supports inflammatory model-response screening

Benzenesulfonamide series; TMB-sulfonyl confirmation pending

Evidence Dimension	Anti-inflammatory activity (% inhibition of carrageenan-induced rat paw edema) vs. anti-trypanosomal activity (IC50)
Target Compound Data	No direct data for the target compound; class-level inference: 4-hydroxyproline sulfonamides favor anti-inflammatory activity
Comparator Or Baseline	Proline sulfonamides lacking the 4-hydroxy group favor anti-trypanosomal activity; compound 13f IC50 = 2 nM
Quantified Difference	4-Hydroxyproline sulfonamides: 58–84% edema inhibition; Proline sulfonamides: up to 2 nM IC50 anti-trypanosomal. The presence of the 4-hydroxy group is associated with a qualitative inversion of the preferred biological activity profile.
Conditions	In vivo carrageenan-induced rat paw edema model; in vitro T. brucei gambiense culture; benzenesulfonamide carboxamide series (not TMB-sulfonyl)

Why This Matters

This class-level SAR evidence provides a rational basis for selecting the 4-hydroxy TMB-sulfonyl compound over the non-hydroxylated TMB-sulfonyl analog when the research objective involves anti-inflammatory target modulation or hydrogen-bond-dependent enzyme inhibition.

• [1] European Journal of Medicinal Chemistry, 2018. Synthesis of proline derived benzenesulfonamides: A potent anti-Trypanosoma brucei gambiense agent. PMID: 29778893. View Source

Purity Specification and Multi-Vendor Availability

The target compound is consistently offered at a minimum purity of 95% across multiple independent vendors, including Enamine (via Sigma-Aldrich and ChemBase), Biosynth (via CymitQuimica), and Leyan . This is comparable to the purity specification for the non-hydroxylated analog 1-(2,3,5,6-tetramethylphenylsulfonyl)-L-proline, which is offered at 96% purity [1]. However, the target compound's additional hydroxyl group introduces a potential for diastereomeric or enantiomeric impurities that require more rigorous stereochemical quality control. The availability of the target compound from multiple reputable vendors with consistent purity specifications reduces single-supplier dependency risk in procurement planning.

Purity & Supply

Specification review

Target: 95% purity from multiple vendors; comparator non-hydroxylated analog: 96%

Consistent multi-vendor supply supports procurement planning

Verify lot-specific COA for diastereomeric purity

Evidence Dimension	Vendor-specified minimum purity
Target Compound Data	95% (multiple vendors: Sigma-Aldrich ENA024294201, CymitQuimica 3D-IQB98154, Leyan 1362403)
Comparator Or Baseline	1-(2,3,5,6-Tetramethylphenylsulfonyl)-L-proline: 96% purity (Thermo Scientific, Alfa Aesar)
Quantified Difference	Target compound purity specification is 1 percentage point lower than the non-hydroxylated analog, potentially reflecting the additional synthetic and purification challenges introduced by the 4-hydroxy stereocenter
Conditions	Vendor certificate of analysis; HPLC or equivalent purity determination method

Why This Matters

Consistent 95% purity across multiple suppliers ensures reproducible experimental results and indicates a mature, multi-source supply chain that mitigates procurement risk.

• [1] ChemBase. 1-(2,3,5,6-Tetramethylphenylsulfonyl)-L-proline. Purity: 96%. Product Number H33819. Alfa Aesar. View Source

Recommended Application Scenarios

Chiral Intermediate for Peptidomimetic Drug Discovery

The defined (2S,4R) stereochemistry and dual functionality (carboxylic acid and hydroxy group) make this compound suitable as a chiral building block for the synthesis of peptidomimetic inhibitors and sulfonamide-based drug candidates. The TMB-sulfonyl group serves as a sterically demanding protecting group that can be retained in the final bioactive molecule or removed under appropriate conditions, while the 4-hydroxy group provides an additional site for further derivatization (e.g., esterification, etherification, or oxidation) [1].

SAR Studies for Steric and Hydrogen-Bond Modulation

Researchers investigating the role of steric bulk and hydrogen bonding in enzyme inhibition or receptor binding can use this compound as a tool to systematically probe these parameters. In comparison to the non-hydroxylated analog 1-(2,3,5,6-tetramethylphenylsulfonyl)-L-proline, this compound introduces an additional hydrogen-bond donor/acceptor while retaining identical steric features from the TMB group, enabling deconvolution of steric versus hydrogen-bonding contributions to target affinity [2].

Prolyl Hydroxylase Inhibitor Scaffold Exploration

Given the established role of 4-hydroxyproline derivatives as substrate-analog inhibitors of prolyl hydroxylases, this compound—bearing both the 4-hydroxy group that mimics the natural hydroxylation product and the TMB-sulfonyl group that introduces steric bulk—can serve as a starting scaffold for the design of novel prolyl hydroxylase inhibitors. The class-level SAR evidence indicating that 4-hydroxyproline sulfonamides favor anti-inflammatory activity supports exploration of this compound in fibrosis or inflammation-related target modulation studies [3].

Conformational Analysis and Molecular Recognition

The rigid pyrrolidine ring conformation enforced by the trans-4-hydroxy group and the bulky TMB-sulfonyl substituent makes this compound a candidate for studying conformational effects in molecular recognition. The TMB group creates a steric shield around the pyrrolidine ring that directs the carboxylic acid and hydroxy groups into equatorial positions, providing a well-defined conformational template for X-ray crystallography, NMR studies, or computational docking experiments aimed at understanding ligand-receptor interactions [1].

Application

Selection Property

Validation Focus

Peptidomimetic inhibitor synthesis

Defined (2S,4R) stereochemistry and dual derivatization sites

Confirm stereochemical integrity and protecting group compatibility

Steric and H-bond SAR studies

TMB steric profile and 4-hydroxy H-bond capability

Deconvolute steric versus H-bond contributions in target binding

Prolyl hydroxylase inhibitor research

4-Hydroxyproline scaffold for substrate mimicry

Assess enzyme inhibition potency in biochemical assays

Conformational analysis of pyrrolidine rings

Rigid ring with equatorial orientation of functional groups

Structural determination by X-ray/NMR and docking validation

• [1] Kuujia. Cas no 1008981-54-1. The tetramethylbenzenesulfonyl moiety enhances steric and electronic properties; rigid, substituted aromatic ring contributes to improved stability and selectivity. Technical Note. View Source
• [2] ChemBase. 1-(2,3,5,6-Tetramethylphenylsulfonyl)-L-proline. Comparator product data. Product Number H33819. View Source
• [3] European Journal of Medicinal Chemistry, 2018. Synthesis of proline derived benzenesulfonamides: A potent anti-Trypanosoma brucei gambiense agent. PMID: 29778893. View Source